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Compound of Interest

Compound Name: Cyclopentylbenzene

Cat. No.: B1606350 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Cyclopentylbenzene (CPB) is an emerging aromatic hydrocarbon solvent that offers a

compelling combination of desirable physical properties and a favorable environmental, health,

and safety (EHS) profile. Its high boiling point, low freezing point, and hydrophobicity make it a

suitable replacement for traditional solvents like toluene, xylene, and tetrahydrofuran (THF) in a

wide range of organic reactions. This document provides detailed application notes and

experimental protocols for the use of Cyclopentylbenzene in several key synthetic

transformations.

Physical and Safety Properties of
Cyclopentylbenzene
Cyclopentylbenzene's physical properties make it an attractive process solvent. Its high

boiling point allows for a wide range of reaction temperatures, while its low freezing point is

advantageous for low-temperature processes. Its hydrophobic nature facilitates straightforward

workups and product isolation.
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Property Value Reference

CAS Number 700-88-9 [1]

Molecular Formula C₁₁H₁₄ [1]

Molecular Weight 146.23 g/mol [1]

Boiling Point 216 °C

Melting Point -45 °C

Density 0.948 g/mL

Flash Point 79 °C

Solubility in Water Insoluble

Safety Profile: Cyclopentylbenzene is considered to have a better safety profile than many

traditional aromatic solvents. It is not classified as a carcinogen, mutagen, or reproductive

toxin. However, as with all chemicals, appropriate personal protective equipment (PPE) should

be used, and work should be conducted in a well-ventilated fume hood.

Applications in Organic Synthesis
Cyclopentylbenzene has demonstrated excellent performance as a solvent in a variety of

important organic reactions, including palladium-catalyzed cross-coupling reactions, Grignard

reactions, and Friedel-Crafts reactions.

Palladium-Catalyzed Cross-Coupling Reactions
Cyclopentylbenzene is a suitable solvent for various palladium-catalyzed cross-coupling

reactions, which are fundamental transformations in modern organic synthesis. Its high boiling

point is particularly advantageous for reactions requiring elevated temperatures.

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds.

While specific data for Cyclopentylbenzene is emerging, its properties are comparable to

other green solvents like cyclopentyl methyl ether (CPME) which have shown excellent

performance.
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Logical Workflow for a Suzuki-Miyaura Coupling Reaction:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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